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Compound of Interest

Compound Name: Disodium 2,2'-dithiobishexanoate

CAS No.: 22414-92-2

Cat. No.: B15175260

Get Quote

Executive Summary & Chemical Identity
Disodium 2,2'-dithiobishexanoate (often associated with the parent acid CAS 22414-92-2) is

an organic disulfide salt used primarily in surface modification, cross-linking studies, and as a

synthetic intermediate.[1][2] Proper disposal is critical not only for regulatory compliance but to

prevent the inadvertent generation of volatile thiols (stench) or precipitation of the insoluble

parent acid in aqueous waste lines.

This guide defines the authoritative workflow for the safe containment, neutralization, and

disposal of this compound, derived from standard organic sulfide protocols and hazardous

waste management principles.
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Chemical Property Data / Characteristic

Chemical Name Disodium 2,2'-dithiobishexanoate

Parent Acid CAS 22414-92-2 (2,2'-Dithiobishexanoic acid)

Functional Group Disulfide (-S-S-), Carboxylate salt (-COONa)

Solubility
High in water (Salt form); Low in acidic media

(Parent acid)

Primary Hazard
Skin/Eye Irritant; Potential Aquatic Toxicity;

Stench upon reduction

Hazard Identification & Incompatibility Matrix
Before disposal, you must assess the chemical state.[1] The disulfide bond is reactive.[1]

Mishandling during waste consolidation can lead to dangerous side reactions.[1]

Critical Incompatibilities
Strong Acids: Adding acid to the disodium salt solution will protonate the carboxylate groups,

precipitating 2,2'-dithiobishexanoic acid as a solid sludge.[1] This can clog waste lines and

complicate liquid waste disposal.

Reducing Agents (e.g., DTT, TCEP, Borohydrides): Will cleave the disulfide bond, generating

2-mercaptohexanoic acid (or related thiols), which are volatile and possess a potent,

offensive "rotten egg" odor.[1]

Strong Oxidizers (e.g., Peroxides, Nitric Acid): Can cause rapid, exothermic oxidation of the

sulfur to sulfonates, posing a fire/explosion risk in closed containers.[1]

GHS Classification (Derived)
H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3][4][5]

H411: Toxic to aquatic life with long-lasting effects (Standard for organic disulfides).[1]
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Disposal Workflow: Decision Logic
The following diagram outlines the decision-making process for disposing of Disodium 2,2'-
dithiobishexanoate in various states.
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Waste Generation
(Disodium 2,2'-dithiobishexanoate)

Determine Physical State

Solid / Powder Residue

Solid

Aqueous/Solvent Solution

Liquid

1. Place in chemically compatible
container (HDPE/Glass).

2. Label: 'Hazardous Waste - Solid'
(Toxic/Irritant).

Check pH & Co-solvents

Schedule EHS / HazMat Pickup
(Incineration)

Acidic Stream (pH < 5)

Acidic

Neutral/Basic Stream (pH > 6)

Neutral/Basic

RISK: Precipitation of Parent Acid.
ACTION: Neutralize with NaOH

before consolidation.

Consolidate in 'Aqueous Waste
with Organic Contaminants'.
Do NOT mix with Oxidizers.

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and disposal of Disodium 2,2'-
dithiobishexanoate waste streams.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Pure Substance)
Context: Disposal of expired reagent or weighing residuals.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar.[1] Avoid metal containers which may react with sulfur compounds over time.[1]

Labeling: Affix a hazardous waste tag.

Constituents: "Disodium 2,2'-dithiobishexanoate (Organic Disulfide Salt)"[1]

Hazards: Irritant, Stench (if wet).[1][3]

Segregation: Store in a secondary containment bin separate from oxidizers (Nitric acid,

Peroxides).

Handover: Seal tightly. Request pickup by your facility's Hazardous Waste Management

team for off-site incineration.[1] Do not dispose of in regular trash.

Protocol B: Aqueous/Buffer Solution Disposal
Context: Disposal of reaction mixtures or wash buffers.[1]

pH Verification: Check the pH of the waste solution.[1]

If Acidic (pH < 5): Slowly add 1M NaOH or Sodium Bicarbonate until pH is neutral (pH 7-

8).[1] This prevents the precipitation of the insoluble acid form, which can foul waste

containers.[1]

Quenching (Optional but Recommended for Reactive Mixes): If the solution contains

unreacted thiols (reduced form), treat with dilute bleach (10% Sodium Hypochlorite) slowly in

a fume hood to oxidize thiols back to disulfides or sulfonates, eliminating stench.[1]
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Caution: This reaction is exothermic.[1] Perform on small scales (<500mL) with ice

cooling.

Consolidation: Pour into a designated "Aqueous Waste - Organic Contaminated" carboy.

CRITICAL: Ensure this carboy does not contain strong acids or reducing agents.[1]

Protocol C: Spill Response (Emergency)
Standard Operating Procedure (SOP) for laboratory spills.

Spill Detected
Don PPE:

Nitrile Gloves, Goggles,
Lab Coat

Spill Type?

Solid Powder

Liquid Solution

Gently sweep/scoop.
Avoid dust generation.

Cover with absorbent pads
or vermiculite.

Clean area with soap & water.
Collect all materials as hazardous waste.

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Scientific Rationale & Mechanism
Why Neutralization Matters: The disodium salt relies on the ionization of its carboxylate groups

(-COO⁻ Na⁺) for water solubility.[1] In an acidic environment (pH < pKa of hexanoic acid ≈ 4.8),

these groups protonate to form the free acid (-COOH).[1] The free acid of a C6 (hexanoate)

chain is significantly less soluble in water due to the hydrophobic alkyl chain.[1]

Mechanism:

Operational Consequence: Precipitation in waste carboys creates "sludge" that is expensive

to remove and can block dispensing nozzles during professional waste processing.

Why Avoid Reduction: The disulfide bond (-S-S-) is stable but can be cleaved by reducing

agents.[1]

Mechanism:
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Operational Consequence:

(Thiol) species have extremely low odor thresholds (ppb range).[1] Generating them in a
waste container can lead to building evacuations due to "gas leak" false alarms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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